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Compound of Interest

Compound Name: 4-Azidoaniline

Cat. No.: B077532 Get Quote

This guide provides essential safety information, handling protocols, and storage requirements

for 4-Azidoaniline and its common salt, 4-Azidoaniline hydrochloride. It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Azidoaniline?

A1: 4-Azidoaniline is a hazardous substance with multiple risks:

Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[1][2][3][4] Ingestion of even

small amounts may be harmful.[2]

Flammability: It is a flammable solid.[1][4][5]

Explosive Potential: Organic azides can be sensitive to heat, shock, and friction, potentially

leading to explosive decomposition.[2] The presence of the azido group makes it an

energetic material.

Irritation: It can cause skin and serious eye irritation, as well as respiratory irritation.[1][4][5]

Q2: What are the signs and symptoms of exposure to 4-Azidoaniline?
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A2: Exposure can lead to various symptoms. In case of skin or eye contact, irritation will be

noticeable.[1][5] Inhalation may cause respiratory tract irritation.[4][6] Systemic effects may

occur following absorption through the skin.[2] In case of any suspected exposure, it is crucial

to seek immediate medical attention.[3][6]

Q3: What should I do in case of accidental exposure?

A3: Immediate first aid is crucial.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[1][3][6]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with plenty of soap and water. Seek immediate medical attention.[3][6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate

medical attention.[3][5][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3][6]

Q4: What are the proper storage conditions for 4-Azidoaniline?

A4: 4-Azidoaniline should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[5][6][7] It should be kept away from heat, sparks, open flames, and other

ignition sources.[3][5] The recommended storage temperature is between 10°C and 25°C.[1][7]

Q5: What materials are incompatible with 4-Azidoaniline?

A5: 4-Azidoaniline is incompatible with several substances. Avoid contact with:

Strong oxidizing agents (e.g., nitrates, perchlorates)[2]

Acids[2]

Aldehydes, amides, carbamates, cyanides[2]
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Metals and metallic salts, which can catalyze explosive decomposition[2]

Reducing agents and bases[6]

Troubleshooting Guide
Issue Possible Cause Solution

Discoloration of the compound

(darkening)
Exposure to light, heat, or air.

Store the compound in a tightly

sealed, amber-colored vial in a

cool, dark place, preferably

under an inert atmosphere

(e.g., argon or nitrogen).

Spattering or hissing during

dissolution

The solvent is being added too

quickly to a reactive

compound, or there is a

localized temperature

increase.

Add the solvent slowly and in

small portions, with gentle

stirring or agitation. Ensure the

dissolution is performed in a

fume hood and behind a blast

shield.

Difficulty in dissolving the

compound

4-Azidoaniline hydrochloride is

soluble in methanol but

immiscible in water.[2][6]

Use methanol for dissolution.

[6] Gentle warming can be

attempted with extreme

caution, but it is generally not

recommended due to the

compound's thermal sensitivity.

Unexpected reaction exotherm
Incompatible reagents or

reaction conditions.

Immediately cool the reaction

vessel with an ice bath. Ensure

that all reagents and solvents

are compatible with azido

compounds. Avoid high

temperatures and sources of

ignition.

Quantitative Data
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Property Value Source

Appearance
Tan or light yellow crystalline

solid
[2][6]

Molecular Weight
170.60 g/mol (for

hydrochloride salt)
[2][4][7]

Melting Point 165 °C (with decomposition) [6][8]

Thermal Stability (DSC/TGA)

Data not available in the

searched literature.

Decomposes at its melting

point.

Shock Sensitivity

Data not available in the

searched literature. Organic

azides are potentially shock-

sensitive.[2]

Solubility
Soluble in methanol;

immiscible in water.
[2][6]

Experimental Protocols
Protocol 1: Weighing and Preparing a Solution of 4-
Azidoaniline Hydrochloride
Objective: To safely weigh and dissolve 4-Azidoaniline hydrochloride for use in a chemical

reaction.

Materials:

4-Azidoaniline hydrochloride

Methanol (or other compatible solvent)

Spatula (non-metallic, e.g., ceramic or plastic)

Weighing paper or boat
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Glass vial or flask

Magnetic stir bar and stir plate

Appropriate Personal Protective Equipment (PPE)

Procedure:

Preparation:

Ensure the work area is clean and free of incompatible materials.

Perform the entire procedure in a certified chemical fume hood.

Place a blast shield between yourself and the experimental setup.

Don the required PPE: safety goggles, face shield, flame-retardant lab coat, and chemical-

resistant gloves.

Weighing:

Place a weighing paper or boat on the analytical balance and tare it.

Using a non-metallic spatula, carefully transfer the desired amount of 4-Azidoaniline
hydrochloride from its storage container to the weighing paper. Avoid grinding or scraping

the solid.

Record the exact weight.

Dissolution:

Transfer the weighed solid into a clean, dry glass vial or flask containing a magnetic stir

bar.

Slowly add the required volume of methanol to the vial.

Place the vial on a magnetic stir plate and stir gently at room temperature until the solid is

completely dissolved. Do not heat the solution.
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Cleanup:

Carefully clean the spatula and any contaminated surfaces with an appropriate solvent

(e.g., methanol) and dispose of the cleaning materials as hazardous waste.

Properly dispose of the weighing paper as hazardous waste.

Protocol 2: Disposal of 4-Azidoaniline Waste
Objective: To safely dispose of unused 4-Azidoaniline and contaminated materials.

Materials:

Waste container for azido compounds

Appropriate PPE

Procedure:

Waste Segregation:

Collect all waste containing 4-Azidoaniline, including unused solid, solutions, and

contaminated materials (e.g., gloves, weighing paper, pipette tips), in a dedicated, clearly

labeled hazardous waste container.

Do not mix azide waste with other chemical waste streams, especially acidic or heavy

metal waste.

Container Management:

Keep the waste container tightly closed when not in use.

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

heat and incompatible materials.

Disposal Request:

Follow your institution's guidelines for hazardous waste disposal. Contact your

Environmental Health and Safety (EHS) department to arrange for the pickup and disposal
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of the azide waste.[2]

Mandatory Visualizations
Safe Handling Workflow for 4-Azidoaniline
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Azidoaniline in a laboratory setting.

4-Azidoaniline Storage Decision Tree

Receiving 4-Azidoaniline

Is the container damaged?

Quarantine and contact EHS

Yes

Is a designated storage area available?

No

Establish a designated storage area

No

Store in a cool, dry, well-ventilated area
(10-25°C)

Away from heat, light, and incompatibles

Yes

Log in inventory

Click to download full resolution via product page

Caption: Decision tree for the safe storage of 4-Azidoaniline upon receipt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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